3-(5-(2,5-Dichlorophenyl)furan-2-yl)-2-phenylacrylonitrile

• IUPAC Name: (E)-3-[5-(2,5-dichlorophenyl)furan-2-yl]-2-phenylprop-2-enenitrile
• InChI: InChI=1S/C19H11Cl2NO/c20-15-6-8-18(21)17(11-15)19-9-7-16(23-19)10-14(12-22)13-4-2-1-3-5-13/h1-11H/b14-10-
• InChI Key: VUKUVPXFXORTAL-UVTDQMKNSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=CC2=CC=C(O2)C3=C(C=CC(=C3)Cl)Cl)C#N
• Isomeric SMILES: C1=CC=C(C=C1)/C(=C\C2=CC=C(O2)C3=C(C=CC(=C3)Cl)Cl)/C#N
• Molecular Formula: C19H11Cl2NO
• Molecular Weight: 340.2 g/mol
• CAS RN: 301691-42-9

Description

The compound “3-(5-(2,5-Dichlorophenyl)furan-2-yl)-2-phenylacrylonitrile” is a complex organic molecule that contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. It also contains a dichlorophenyl group, which is a phenyl group (a ring of six carbon atoms, akin to benzene) with two chlorine atoms attached. The acrylonitrile group consists of a carbon-carbon double bond (C=C) and a nitrile group (-C≡N).

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like melting point, boiling point, and density. Without specific data on this compound, I can’t provide an analysis of these properties.

Mechanism of Action

The mechanism of action of a compound typically refers to how it interacts with biological systems, which is often studied in the context of drug design and pharmacology. Without specific studies on this compound, it’s difficult to provide information on its mechanism of action.

Future Directions

The future directions for research on this compound would depend on its potential applications. Furan compounds have been studied for their potential use in a variety of fields, including the development of new pharmaceuticals and bio-based materials.